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Compound of Interest

Compound Name: 3-(Hydroxymethyl)-4-iodophenol

CAS No.: 915707-73-2

Cat. No.: B1604347

Get Quote

Executive Summary
3-(Hydroxymethyl)-4-iodophenol (also known as 3-hydroxy-4-iodobenzyl alcohol) is a high-

value pharmacophore scaffold used in the development of Antibody-Drug Conjugates (ADCs),

proteolysis targeting chimeras (PROTACs), and receptor-specific ligands.[1][2] Its structural

utility lies in its orthogonal reactivity:

Aryl Iodide (C-4): Enables palladium-catalyzed cross-couplings (Suzuki-Miyaura,

Sonogashira).

Phenolic Hydroxyl (C-1): Allows for etherification or esterification to link targeting moieties.

Benzylic Alcohol (C-3): Serves as a versatile handle for oxidation (to aldehyde/acid) or

conversion to a leaving group for alkylation.

This guide details a robust, two-step synthetic pathway designed for high regioselectivity and

scalability, prioritizing the isolation of the correct 1,2,4-trisubstituted isomer.
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Part 1: Strategic Retrosynthesis & Pathway Design
The primary challenge in synthesizing this molecule is regiocontrol during the iodination step.

Direct iodination of 3-hydroxybenzyl alcohol is discouraged due to the risk of oxidizing the

benzylic alcohol and the difficulty in separating the resulting ortho/para isomers.

Selected Route: The "Aldehyde-First" Strategy.

Precursor: 3-Hydroxybenzaldehyde.[3]

Step 1: Regioselective electrophilic aromatic iodination to yield 3-hydroxy-4-

iodobenzaldehyde.

Step 2: Chemoselective reduction of the formyl group to the benzylic alcohol using Sodium

Borohydride (

).
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Figure 1: Strategic retrosynthesis highlighting the critical regioselective iodination step.

Part 2: Experimental Protocols
Step 1: Regioselective Iodination
Objective: Synthesize 3-hydroxy-4-iodobenzaldehyde. Critical Quality Attribute (CQA):

Minimizing the formation of the 2-iodo and 6-iodo isomers.

Reagents: 3-Hydroxybenzaldehyde (1.0 eq), Iodine (
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, 1.0 eq), Aqueous Ammonia (30%), or Potassium Hydroxide (KOH).

Solvent: Methanol or Water/Ethanol mixture.

Protocol:

Dissolve 3-hydroxybenzaldehyde (12.2 g, 100 mmol) in aqueous ammonia (25%, 100 mL) at

0°C. Note: The basicity generates the phenoxide anion, activating the ring.

Dropwise add a solution of Iodine (25.4 g, 100 mmol) in Ethanol (or KI/Water) over 60

minutes. Maintain temperature <5°C to suppress over-iodination.

Stir at room temperature for 2 hours.

Self-Validating Checkpoint: Monitor via TLC (Hexane/EtOAc 3:1). The starting material (

) should disappear, replaced by a less polar major spot (

).

Workup: Acidify carefully with HCl (2M) to pH 3. The product precipitates as a solid.[4]

Filter the crude solid.

Purification (Crucial): Recrystallize from Ethanol/Water. This step preferentially crystallizes

the 4-iodo isomer, leaving the 2-iodo and 6-iodo impurities in the mother liquor.

Step 2: Chemoselective Reduction
Objective: Convert the aldehyde to the benzylic alcohol without de-iodinating the aromatic ring.

Mechanism: Nucleophilic addition of hydride to the carbonyl carbon.

Reagents: 3-Hydroxy-4-iodobenzaldehyde (Intermediate), Sodium Borohydride (

).

Solvent: Methanol (anhydrous preferred).

Protocol:
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Dissolve the recrystallized 3-hydroxy-4-iodobenzaldehyde (10 g, 40.3 mmol) in Methanol

(100 mL). Cool to 0°C.

Add

(1.53 g, 40.3 mmol) in small portions over 15 minutes. Caution: Hydrogen gas evolution.

Stir at 0°C for 30 minutes, then allow to warm to room temperature for 1 hour.

Self-Validating Checkpoint: IR Spectroscopy of an aliquot should show the complete

disappearance of the carbonyl stretch (

).

Quench: Add Acetone (5 mL) to destroy excess hydride, then concentrate the solvent under

reduced pressure.

Extraction: Redissolve residue in EtOAc (100 mL) and wash with 1M HCl (to neutralize

phenoxide) and Brine.

Dry over

and concentrate to yield the off-white solid.[4]

Alternative High-Purity Route (Borane Reduction)
For pharmaceutical-grade purity (>99%), starting from 3-hydroxy-4-iodobenzoic acid is

recommended.

Reagent: Borane-THF complex (

).

Conditions: Reflux in THF for 2 hours.

Advantage: Avoids regioisomer contamination as the starting material is already fixed at the

4-position [1].

Part 3: Characterization & Data Analysis[1][5]
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The following data confirms the structure of the 1,2,4-substitution pattern. The coupling

constants (

) are diagnostic for the position of the protons relative to the iodine and hydroxyl groups.

Spectroscopic Data Table
Technique Parameter Observed Value Assignment

Physical Appearance
White to off-white

solid
-

Physical Melting Point 148 °C [1]
Consistent with pure

compound

1H NMR 4.64 ppm Singlet (2H) Benzylic

1H NMR 5.33 ppm Singlet (1H)
Phenolic

(Exchangeable)

1H NMR 7.01 ppm

Doublet (

, 1H)

H-2 (Ortho to benzylic,

Meta to I)

1H NMR 6.70 ppm

Doublet of Doublets (

, 1H)

H-6 (Ortho to benzylic,

Meta to OH)

1H NMR 7.63 ppm

Doublet (

, 1H)

H-5 (Ortho to I, Ortho

to OH)

MS m/z 249.95 Consistent with

Note: NMR data referenced from

solvent scans [1]. The downfield shift of H-5 (7.63 ppm) is characteristic of a proton ortho to an
iodine atom.

Analytical Workflow Diagram
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Figure 2: Quality control workflow ensuring structural integrity before downstream application.

Part 4: Safety & Handling
Iodine (

): Corrosive and volatile. Weigh in a fume hood. Use sodium thiosulfate solution to neutralize
spills and clean glassware.

Sodium Borohydride (

): Reacts with water/acid to release flammable hydrogen gas. Keep reaction vessel vented.
Quench excess reagent slowly with acetone or dilute acid.

Storage: The final product is light-sensitive (due to the C-I bond). Store in amber vials under

inert atmosphere (Nitrogen/Argon) at 2–8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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